Cas no 88952-21-0 (Benzoic acid, 4-methoxy-, 2-acetyl-4,6-dimethylphenyl ester)

Benzoic acid, 4-methoxy-, 2-acetyl-4,6-dimethylphenyl ester structure
88952-21-0 structure
Product Name:Benzoic acid, 4-methoxy-, 2-acetyl-4,6-dimethylphenyl ester
CAS No:88952-21-0
MF:C18H18O4
MW:298.333125591278
CID:618620
PubChem ID:13190824
Update Time:2025-04-19

Benzoic acid, 4-methoxy-, 2-acetyl-4,6-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-methoxy-, 2-acetyl-4,6-dimethylphenyl ester
    • (2-acetyl-4,6-dimethylphenyl) 4-methoxybenzoate
    • 88952-21-0
    • 2-Acetyl-4,6-dimethylphenyl 4-methoxybenzoate
    • DTXSID70526025
    • Inchi: 1S/C18H18O4/c1-11-9-12(2)17(16(10-11)13(3)19)22-18(20)14-5-7-15(21-4)8-6-14/h5-10H,1-4H3
    • InChI Key: ZMTPZDOZWSYAGA-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)OC)=O)C1C(C(C)=O)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 298.12050905g/mol
  • Monoisotopic Mass: 298.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 52.6Ų
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